N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide

• IUPAC Name: N,N-diethyl-2-(2-oxo-4-propylchromen-7-yl)oxyacetamide
• InChI: InChI=1S/C18H23NO4/c1-4-7-13-10-18(21)23-16-11-14(8-9-15(13)16)22-12-17(20)19(5-2)6-3/h8-11H,4-7,12H2,1-3H3
• InChI Key: SYIGHUYKWZJADQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2)OCC(=O)N(CC)CC
• Molecular Formula: C18H23NO4
• Molecular Weight: 317.4 g/mol

Description

N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide, also known as AP2238, is a novel small molecule inhibitor that has gained attention in the scientific community due to its potential as a therapeutic agent. AP2238 has been shown to have promising effects on various biological processes, making it a subject of interest for researchers in the field of pharmacology.

Mechanism of Action

The mechanism of action of N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide involves the inhibition of COX-2 and LOX enzymes. These enzymes are responsible for the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide can reduce the production of these mediators, leading to a decrease in inflammation.
Biochemical and Physiological Effects:
Studies have shown that N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide has several biochemical and physiological effects. It has been shown to reduce the production of prostaglandins and leukotrienes, leading to a decrease in inflammation. N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide has also been shown to have antioxidant properties, which can protect cells from oxidative damage. Additionally, N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide has been shown to have anti-cancer properties, making it a potential therapeutic agent for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide in lab experiments is its specificity towards COX-2 and LOX enzymes. This allows for targeted inhibition of these enzymes, without affecting other biological processes. Another advantage is its low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of using N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide. One potential direction is to study its effects on other disease models, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to explore the potential of N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide as a combination therapy with other drugs. Additionally, further research is needed to optimize the synthesis method of N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide to increase its yield and purity.

Synthesis Methods

The synthesis of N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide involves a multistep process that starts with the reaction between 4-propyl-2H-chromen-2-one and ethyl chloroacetate. The resulting product is then reacted with diethylamine to obtain the final product, N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide has been extensively studied for its potential as a therapeutic agent in various disease models. It has been shown to have inhibitory effects on the activity of several enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes play a crucial role in the inflammatory response, making N,N-diethyl-2-[(2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetamide a potential anti-inflammatory agent.